Cas no 1515116-48-9 (Acetic acid, 2-[2-[(2,2,2-trifluoroacetyl)amino]ethoxy]-)

• Product Name: Acetic acid, 2-[2-[(2,2,2-trifluoroacetyl)amino]ethoxy]-
• CAS No: 1515116-48-9
• MF: C₆H₈F₃NO₄
• MW: 215.127232551575
• CID: 6570004
• Update Time: 2025-08-04

Acetic acid, 2-[2-[(2,2,2-trifluoroacetyl)amino]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[2-[(2,2,2-trifluoroacetyl)amino]ethoxy]-

• Inchi： 1S/C6H8F3NO4/c7-6(8,9)5(13)10-1-2-14-3-4(11)12/h1-3H2,(H,10,13)(H,11,12)
• InChI Key： ZHNXFDASMPYLSR-UHFFFAOYSA-N
• SMILES： C(O)(=O)COCCNC(C(F)(F)F)=O

Experimental Properties

• Density: 1.425±0.06 g/cm3(Predicted)
• Boiling Point: 373.0±42.0 °C(Predicted)
• pka: 3.33±0.10(Predicted)

Additional information on Acetic acid, 2-[2-[(2,2,2-trifluoroacetyl)amino]ethoxy]-

Acetic acid, 2-[2-[(2,2,2-trifluoroacetyl)amino]ethoxy]- and CAS No. 1515116-48-9: A Comprehensive Overview

Acetic acid, 2-[2-[(2,2,2-trifluoroacetyl)amino]ethoxy]-, identified by its CAS number CAS No. 1515116-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile applications in drug synthesis and biochemical studies. Its unique structural features, particularly the presence of a trifluoroacetyl group and an aminoethoxy side chain, make it a valuable intermediate in the creation of more complex pharmacological agents.

The< strong>trifluoroacetyl moiety in this compound contributes to its reactivity and stability under various chemical conditions. This feature is particularly useful in the synthesis of active pharmaceutical ingredients (APIs) where such functional groups can influence the metabolic pathways and binding affinities of drug candidates. The< strong>aminoethoxy component further enhances the compound's potential as a building block for more intricate molecular architectures. This dual functionality makes it an attractive candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced bioavailability and targeted therapeutic effects. The< strong>Acetic acid, 2-[2-[(2,2,2-trifluoroacetyl)amino]ethoxy]- molecule has been studied for its potential role in this area. Its structural design allows for modifications that could lead to compounds with improved pharmacokinetic properties. For instance, the introduction of fluorine atoms can increase the lipophilicity of a molecule, which is often crucial for crossing biological membranes and achieving effective drug delivery.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their favorable pharmacological profiles. Compounds containing< strong>trifluoroacetyl groups have been reported to exhibit enhanced binding to biological targets, which can translate into higher efficacy and longer duration of action for therapeutic agents. This has prompted researchers to explore derivatives of< strong>Acetic acid, 2-[2-[(2,2,2-trifluoroacetyl)amino]ethoxy]- as potential leads for new drugs targeting various diseases.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science and agrochemicals. The unique chemical properties of< strong>CAS No. 1515116-48-9, particularly its reactivity with other functional groups, make it a valuable precursor for synthesizing polymers and specialty chemicals. These materials can find use in coatings, adhesives, and other industrial applications where specific chemical properties are required.

The synthesis of< strong>Acetic acid, 2-[2-[(2,2,2-trifluoroacetyl)amino]ethoxy]- involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize these processes. For example, catalytic methods have been used to introduce the trifluoroacetyl group efficiently while minimizing side reactions. Similarly, protecting group strategies have been utilized to handle the reactive< strong.aminoethoxy moiety during synthesis.

The growing body of research on this compound underscores its importance as a chemical intermediate with broad applications. Studies have demonstrated its utility in generating libraries of compounds for high-throughput screening (HTS). This approach allows researchers to rapidly identify potential drug candidates by testing large numbers of molecules against biological targets. The structural diversity offered by derivatives of< strong>CAS No. 1515116-48-9 makes it an ideal candidate for such screens.

In conclusion,< strong>Acetic acid, 2-[2-[(2,2,2-trifluoroacetyl)amino]ethoxy]-, with its CAS number CAS No. 1515116-48-9, represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and materials with enhanced properties. As research continues to uncover new applications for this compound, its importance is likely to grow further within the scientific community.